Cas no 1431792-82-3 (2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Z3682384540
-
- Inchi: 1S/C15H23BO3/c1-14(2)15(3,4)19-16(18-14)10-9-12-7-6-8-13(11-12)17-5/h6-8,11H,9-10H2,1-5H3
- InChI Key: AJSAJHBCRBNBED-UHFFFAOYSA-N
- SMILES: O1B(CCC2C=CC=C(C=2)OC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 262.1740248 g/mol
- Monoisotopic Mass: 262.1740248 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 262.15
- Topological Polar Surface Area: 27.7
2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7425476-0.05g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 0.05g |
$222.0 | 2024-05-24 | |
| Enamine | EN300-7425476-0.1g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 0.1g |
$331.0 | 2024-05-24 | |
| Enamine | EN300-7425476-0.25g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 0.25g |
$474.0 | 2024-05-24 | |
| Enamine | EN300-7425476-0.5g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 0.5g |
$746.0 | 2024-05-24 | |
| Enamine | EN300-7425476-1.0g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 1.0g |
$956.0 | 2024-05-24 | |
| Enamine | EN300-7425476-2.5g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 2.5g |
$1874.0 | 2024-05-24 | |
| Enamine | EN300-7425476-5.0g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 5.0g |
$2774.0 | 2024-05-24 | |
| Enamine | EN300-7425476-10.0g |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 10.0g |
$4114.0 | 2024-05-24 | |
| 1PlusChem | 1P028QOH-50mg |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 50mg |
$327.00 | 2023-12-21 | |
| 1PlusChem | 1P028QOH-100mg |
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1431792-82-3 | 95% | 100mg |
$471.00 | 2023-12-21 |
2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Recent Advances in the Application of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) in Chemical Biology and Pharmaceutical Research
The compound 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including drug candidates and bioactive probes. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.
Recent studies have highlighted the compound's utility in the development of novel boron-containing therapeutics. Boron-based compounds are increasingly recognized for their unique properties, such as the ability to form reversible covalent bonds with biological targets, making them valuable in drug design. Specifically, 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated as a precursor for the synthesis of proteasome inhibitors and other enzyme-targeting agents. Its stability under physiological conditions and compatibility with various reaction conditions further enhance its appeal as a building block in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in the synthesis of bortezomib analogs, a class of proteasome inhibitors used in cancer therapy. The study demonstrated that the boronic ester moiety of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be efficiently converted into a boronic acid, which is critical for the inhibitory activity of these drugs. The findings underscore the compound's potential as a key intermediate in the production of next-generation anticancer agents.
Another area of active research involves the use of this compound in positron emission tomography (PET) imaging. Boron-containing compounds are of interest in PET due to the possibility of incorporating fluorine-18, a commonly used radionuclide. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled derivative of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, which exhibited promising pharmacokinetic properties in preclinical models. This development opens new avenues for non-invasive imaging of biological processes, particularly in oncology and neurology.
Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. For instance, a 2024 study in ACS Chemical Biology reported the design of water-soluble derivatives of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, which showed improved tissue penetration and reduced toxicity in animal models. These modifications are critical for translating laboratory findings into clinically viable therapeutics.
In conclusion, 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to imaging, reflecting its versatility and potential. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its role in the development of innovative treatments.
1431792-82-3 (2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)